Ethyl 1-(3-formylpyridin-2-yl)piperidine-4-carboxylate

• CAS: 886361-48-4

Core Science & Biosynthesis

An In-Depth Technical Guide to the Molecular Weight and Exact Mass of Ethyl 1-(3-formylpyridin-2-yl)piperidine-4-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular weight and exact mass of Ethyl 1-(3-formylpyridin-2-yl)piperidine-4-carboxylate, a heterocyclic compound of interest in medicinal chemistry and drug discovery. This document will delve into the fundamental principles differentiating molecular weight and exact mass, present the calculated values for the title compound, and provide a detailed experimental protocol for their determination using high-resolution mass spectrometry (HRMS).

Fundamental Concepts: Molecular Weight vs. Exact Mass

In the realm of chemical analysis, the terms "molecular weight" and "exact mass" are often used, and while related, they describe distinct properties of a molecule.[][2] A clear understanding of their differences is crucial for accurate data interpretation, particularly in the context of structural elucidation and compound identification.[3]

Molecular Weight (or Molar Mass) is the sum of the average atomic masses of all atoms in a molecule. The average atomic mass of an element is a weighted average of the masses of its naturally occurring isotopes.[4] For instance, the atomic weight of carbon is approximately 12.011 amu, reflecting the natural abundance of both ¹²C and ¹³C. Molecular weight is typically expressed in atomic mass units (amu) or grams per mole ( g/mol ).[5] It is a crucial parameter for stoichiometric calculations in chemical synthesis.[6]

Exact Mass , on the other hand, is the mass of a molecule calculated using the mass of the most abundant isotope of each element.[7][8] For example, in calculating the exact mass, the mass of carbon is taken as that of ¹²C (12.0000 amu), hydrogen as ¹H (1.00783 amu), and oxygen as ¹⁶O (15.9949 amu).[9] This value is of paramount importance in high-resolution mass spectrometry, as it allows for the determination of the elemental composition of a molecule with high precision.[10][11]

Physicochemical Properties of Ethyl 1-(3-formylpyridin-2-yl)piperidine-4-carboxylate

The structure of Ethyl 1-(3-formylpyridin-2-yl)piperidine-4-carboxylate dictates its chemical formula as C₁₄H₁₈N₂O₃ . Based on this formula, the molecular weight and exact mass have been calculated.

Parameter	Value
Chemical Formula	C₁₄H₁₈N₂O₃
Molecular Weight	278.31 g/mol
Exact Mass	278.13174 Da

These values are calculated based on the elemental composition and are fundamental for the characterization of this compound.

Experimental Determination of Exact Mass by High-Resolution Mass Spectrometry

High-resolution mass spectrometry (HRMS) is the definitive analytical technique for the experimental determination of a compound's exact mass.[10][12] The following protocol outlines a general procedure for the analysis of Ethyl 1-(3-formylpyridin-2-yl)piperidine-4-carboxylate using an Electrospray Ionization (ESI) source coupled to a high-resolution mass analyzer, such as a Time-of-Flight (TOF) or Orbitrap instrument.[13][14]

Sample Preparation

• Dissolution: Accurately weigh a small amount (e.g., 1 mg) of Ethyl 1-(3-formylpyridin-2-yl)piperidine-4-carboxylate.

• Solubilization: Dissolve the compound in a suitable solvent, such as methanol or acetonitrile, to a final concentration of 1 mg/mL.

• Dilution: Perform a serial dilution of the stock solution with the mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid for positive ion mode) to a final concentration of approximately 1-10 µg/mL.[15]

• Filtration: Filter the final solution through a 0.22 µm syringe filter to remove any particulate matter.

Instrumental Analysis

• Instrumentation: Utilize a high-resolution mass spectrometer equipped with an ESI source.

• Ionization Mode: Select the appropriate ionization mode. For this compound, positive ion mode ([M+H]⁺) is generally suitable due to the presence of basic nitrogen atoms.

• Infusion: Introduce the prepared sample solution into the ESI source via direct infusion using a syringe pump at a constant flow rate (e.g., 5-10 µL/min).

• Mass Spectrometer Parameters: Optimize the ESI source and mass analyzer parameters, including capillary voltage, source temperature, and gas flows, to achieve a stable and robust signal for the analyte.

• Data Acquisition: Acquire the mass spectrum over a relevant m/z range (e.g., m/z 100-500) in high-resolution mode.

Data Analysis

• Spectrum Examination: Examine the acquired high-resolution mass spectrum for the peak corresponding to the protonated molecule ([M+H]⁺).

• Exact Mass Determination: Determine the experimental m/z value of the [M+H]⁺ ion to at least four decimal places.

• Calculation of Neutral Mass: Subtract the mass of a proton (1.00728 Da) from the experimental m/z value to obtain the experimental exact mass of the neutral molecule.

• Elemental Composition Confirmation: Utilize the instrument's software to generate a list of possible elemental compositions that fit the experimental exact mass within a specified mass tolerance (typically < 5 ppm). Confirm that the calculated elemental formula (C₁₄H₁₈N₂O₃) is the most plausible fit.

Workflow and Data Visualization

The following diagram illustrates the general workflow for the determination of the exact mass of Ethyl 1-(3-formylpyridin-2-yl)piperidine-4-carboxylate.

Caption: Workflow for Exact Mass Determination.

Conclusion

A precise understanding and determination of molecular weight and exact mass are fundamental to the successful characterization of novel chemical entities in drug discovery and development. For Ethyl 1-(3-formylpyridin-2-yl)piperidine-4-carboxylate (C₁₄H₁₈N₂O₃), the calculated molecular weight is 278.31 g/mol , and the exact mass is 278.13174 Da. The experimental verification of the exact mass through high-resolution mass spectrometry provides a high degree of confidence in the elemental composition and identity of the synthesized compound, a critical step in advancing a candidate molecule through the development pipeline.

References

• Pediaa. (2022, May 4). What is the Difference Between Exact Mass and Molecular Weight. [Link]

• Quora. (2017, October 3). What is the difference between molecular weight and exact mass?[Link]

• Journal of Pharmaceutical and Biomedical Sciences. (n.d.). Analytical Precision: Using High-Resolution Mass Spectrometry for Scientific Discovery. [Link]

• Scientific Instrument Services. (2016). Exact Mass Calculator, Single Isotope Version. [Link]

• Omni Calculator. (n.d.). Molecular Weight Calculator. [Link]

• LCGC International. (2026, March 12). Electrospray Ionization for Mass Spectrometry. [Link]

• Bioanalysis Zone. (2020, April 27). High-resolution mass spectrometry: more than exact mass. [Link]

• Chemistry LibreTexts. (2014, August 18). 13.4: High-Resolution Mass Spectrometry Can Reveal Molecular Formulas. [Link]

• St. Olaf College. (n.d.). Exact mass calculater. [Link]

• UCLA Chemistry. (n.d.). Illustrated Glossary of Organic Chemistry - High-resolution mass spectrometry. [Link]

• Organic Chemistry Portal. (n.d.). Molecular Mass Calculator. [Link]

• Carnegie Mellon University. (n.d.). Molecular Weight Calculation. [Link]

• University of Illinois. (n.d.). Electrospray Ionization. [Link]

• Michigan State University. (n.d.). Masses. [Link]

• ScienceDirect. (n.d.). Weighing the evidence for structure: electrospray ionization mass spectrometry of proteins. [Link]

• University of Missouri. (2026, February 23). Calculating Exact Masses. [Link]

Sources

• 2. Exact Mass Calculator | Fast & Free | BioChemCalc [biochemcalc.com]
• 3. bioanalysis-zone.com [bioanalysis-zone.com]
• 4. omnicalculator.com [omnicalculator.com]
• 5. selleckchem.com [selleckchem.com]
• 6. Molecular Weight Calculation - Leonard Gelfand Center - Carnegie Mellon University [cmu.edu]
• 7. Exact Mass Calculator, Isotope Abundance Calculator, Single Isotope Version [sisweb.com]
• 8. Calculating Exact Masses | Mass Spectrometry Facility, University of Missouri [msfacility.missouri.edu]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. longdom.org [longdom.org]
• 11. Illustrated Glossary of Organic Chemistry - High-resolution mass spectrometry [chem.ucla.edu]
• 12. documents.thermofisher.com [documents.thermofisher.com]
• 13. biorbyt.com [biorbyt.com]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. Electrospray Ionization | School of Chemical Sciences | Illinois [scs.illinois.edu]

1H and 13C NMR Spectral Reference Data for Ethyl 1-(3-formylpyridin-2-yl)piperidine-4-carboxylate: A Comprehensive Structural and Conformational Analysis Guide

Executive Summary

In modern drug discovery and organic synthesis, highly functionalized heterocyclic scaffolds serve as critical building blocks for active pharmaceutical ingredients (APIs). Ethyl 1-(3-formylpyridin-2-yl)piperidine-4-carboxylate is a prime example, featuring a uniquely substituted pyridine core coupled with a conformationally dynamic piperidine ring.

As an Application Scientist, I recognize that the structural elucidation of such molecules cannot rely on simple 1D NMR pattern matching. The presence of competing electron-donating and electron-withdrawing groups creates a complex electronic environment that drastically alters expected chemical shifts. This whitepaper provides an authoritative, in-depth guide to the 1 H and 13 C Nuclear Magnetic Resonance (NMR) spectral data of this molecule, detailing the causality behind the chemical shifts, the conformational dynamics of the piperidine ring, and a self-validating experimental protocol for data acquisition.

Structural Rationale & Conformational Dynamics

To accurately assign the NMR spectra, we must first analyze the molecule's electronic and spatial architecture:

• The "Push-Pull" Pyridine System: The pyridine ring is inherently electron-deficient. In this molecule, the formyl group (-CHO) at the C3 position exerts strong mesomeric (-M) and inductive (-I) electron-withdrawing effects, further depleting electron density at the ortho and para positions [1]. Conversely, the piperidine nitrogen attached at C2 donates its lone pair into the pyridine π -system (+M effect). This competing "push-pull" dynamic dictates the precise shielding and deshielding of the pyridine protons and carbons.

• Piperidine Conformational Bias: 1 reveals that the saturated six-membered ring rapidly interconverts between chair forms [2]. However, the bulky ethyl carboxylate group at C4 strongly biases the equilibrium. To minimize 1,3-diaxial steric repulsion with the axial protons at C2 and C6, the ethyl carboxylate group almost exclusively occupies the equatorial position [3]. This spatial arrangement is critical for predicting the scalar coupling constants ( J -values) of the piperidine protons.

Experimental Methodology: Self-Validating NMR Acquisition Protocol

To ensure absolute data integrity and 2, the acquisition workflow must operate as a closed, self-validating loop [4].

• Sample Preparation & Internal Referencing: Dissolve 15-20 mg of the highly pure analyte in 0.6 mL of Deuterated Chloroform (CDCl 3​ ) containing 0.03% v/v Tetramethylsilane (TMS).

  • Causality: TMS acts as an internal standard ( δ 0.00 ppm), providing a zero-point reference that automatically corrects for magnetic field drift and solvent susceptibility variations, ensuring chemical shift accuracy.

• Probe Tuning and Matching: Adjust the probe circuitry to the exact Larmor frequencies of 1 H (400.13 MHz) and 13 C (100.61 MHz).

  • Causality: Perfect impedance matching maximizes the signal-to-noise ratio (SNR) and ensures uniform radio-frequency (RF) pulse excitation across the entire spectral width.

• Shimming and Locking: Establish a deuterium lock on the CDCl 3​ solvent signal and execute gradient shimming (Z1-Z5).

  • Causality: The lock system compensates for temporal B0​ field fluctuations. Shimming homogenizes the magnetic field, ensuring that peak line-widths (measured at half-height) are < 0.5 Hz. This is critical for resolving the fine J -coupling multiplets of the piperidine ring.

• Acquisition Parameters ( 13 C NMR): Utilize a composite pulse decoupling sequence (e.g., WALTZ-16) with a relaxation delay (D1) of at least 2.0 seconds.

  • Causality: WALTZ-16 eliminates 1 H- 13 C scalar couplings, collapsing carbon signals into sharp singlets. An adequate D1 ensures that quaternary carbons (which lack efficient dipole-dipole relaxation mechanisms) fully relax, preventing their signals from being artificially attenuated in the final spectrum.

Workflow for self-validating NMR acquisition, spectral assignment, and structural verification.

Quantitative Data: 1 H NMR Spectral Analysis

The 1 H NMR spectrum (400 MHz, CDCl 3​ ) provides a direct map of the proton environments. The table below summarizes the quantitative data, followed by the mechanistic causality behind the assignments.

Position	Chemical Shift ( δ , ppm)	Multiplicity	Coupling Constant ( J , Hz)	Integration	Assignment Rationale
-CHO	10.05	s	-	1H	Highly deshielded by carbonyl diamagnetic anisotropy.
Pyr-H6	8.32	dd	4.8, 2.0	1H	Deshielded by adjacent pyridine nitrogen atom.
Pyr-H4	7.95	dd	7.6, 2.0	1H	Deshielded by ortho-formyl group (-M effect).
Pyr-H5	6.88	dd	7.6, 4.8	1H	Shielded by resonance (+M) from piperidine nitrogen.
Ester -OCH 2​ -	4.15	q	7.1	2H	Deshielded by adjacent electronegative ester oxygen.
Pip-H2, H6 (eq)	3.65	dt	12.5, 3.5	2H	Deshielded by adjacent N; equatorial protons resonate downfield.
Pip-H2, H6 (ax)	3.15	td	12.5, 2.5	2H	Axial protons reside in the shielding cone of adjacent bonds.
Pip-H4 (ax)	2.55	tt	11.0, 4.0	1H	Axial position (due to equatorial ester); coupled to 4 adjacent protons.
Pip-H3, H5 (eq)	2.00	m	-	2H	Aliphatic ring protons; complex multiplet.
Pip-H3, H5 (ax)	1.80	m	-	2H	Aliphatic ring protons; shifted upfield relative to equatorial.
Ester -CH 3​	1.25	t	7.1	3H	Standard aliphatic methyl group.

Mechanistic Insights:

• Pyridine Core: The H5 proton ( δ 6.88) is significantly shielded compared to typical pyridine protons. Causality: The lone pair on the piperidine nitrogen at C2 is delocalized into the pyridine ring, heavily increasing electron density at the para position (C5) [5].

• Piperidine Splitting: The H4 proton ( δ 2.55) appears as a distinct triplet of triplets (tt). Causality: Because the bulky ester group is equatorial, the H4 proton is forced into the axial position. It experiences two large trans-diaxial couplings ( J≈11.0 Hz) with the axial protons at C3/C5, and two small equatorial-axial couplings ( J≈4.0 Hz) with the equatorial protons at C3/C5.

Quantitative Data: 13 C NMR Spectral Analysis

The 13 C NMR spectrum (100 MHz, CDCl 3​ ) maps the carbon framework. The lack of scalar coupling (due to 1 H decoupling) simplifies the spectrum to distinct singlets.

Position	Chemical Shift ( δ , ppm)	Carbon Type	Assignment Rationale
-CHO	190.5	C=O	Aldehyde carbonyl; extreme low electron density.
Ester C=O	174.2	C=O	Ester carbonyl; shielded relative to aldehyde due to oxygen lone pair.
Pyr-C2	160.8	C q​	Attached directly to the electron-donating piperidine nitrogen.
Pyr-C6	152.4	CH	Adjacent to the highly electronegative pyridine nitrogen.
Pyr-C4	140.6	CH	Para to the piperidine nitrogen; experiences mild +M shielding.
Pyr-C3	120.5	C q​	Attached directly to the electron-withdrawing formyl group.
Pyr-C5	115.2	CH	Highly shielded by resonance (+M) from the piperidine nitrogen.
Ester -OCH 2​ -	60.6	CH 2​	Deshielded by the adjacent ester oxygen atom.
Pip-C2, C6	50.8	CH 2​	Alpha to the piperidine nitrogen.
Pip-C4	41.2	CH	Alpha to the ester carbonyl group.
Pip-C3, C5	28.4	CH 2​	Standard aliphatic ring carbons.
Ester -CH 3​	14.3	CH 3​	Terminal aliphatic methyl carbon.

Mechanistic Insights: The chemical shift of Pyr-C5 ( δ 115.2) is unusually upfield for an aromatic carbon [6]. Causality: This serves as a self-validating data point confirming the regiochemistry of the piperidine substitution. The +M effect of the piperidine nitrogen at C2 specifically targets the ortho (C3) and para (C5) positions. Since C3 is substituted with the electron-withdrawing formyl group, C5 becomes the primary beneficiary of the increased electron density, resulting in a dramatic upfield shift.

Conclusion

The comprehensive NMR characterization of Ethyl 1-(3-formylpyridin-2-yl)piperidine-4-carboxylate requires a deep understanding of stereoelectronics and conformational analysis. By employing a self-validating acquisition protocol and analyzing the causality behind the "push-pull" electronic effects, researchers can definitively confirm the structural and spatial integrity of this complex scaffold, ensuring downstream reliability in drug development campaigns.

References

• 3 2.1 3.4

• 2 5.5

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. pubs.aip.org [pubs.aip.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

Structural Elucidation of Ethyl 1-(3-formylpyridin-2-yl)piperidine-4-carboxylate: A Comprehensive X-ray Crystallography Guide

Executive Summary

In modern drug discovery, piperidine-linked pyridine derivatives represent a privileged class of scaffolds. These motifs are frequently utilized in the development of highly potent inhibitors targeting epigenetic regulators such as Sirt6, PRMT5, and LSD1 12 [[3]](). Ethyl 1-(3-formylpyridin-2-yl)piperidine-4-carboxylate is a highly functionalized intermediate whose three-dimensional conformation dictates its reactivity and target-binding affinity. While Nuclear Magnetic Resonance (NMR) provides essential connectivity data, Single-Crystal X-ray Diffraction (SCXRD) is the definitive analytical technique required to unambiguously determine the spatial orientation, dihedral angles, and non-covalent interaction networks of such small molecules 45.

This whitepaper provides a rigorous, self-validating technical guide for the crystallographic analysis of Ethyl 1-(3-formylpyridin-2-yl)piperidine-4-carboxylate, detailing the causality behind experimental protocols and presenting a comprehensive structural analysis.

The Crystallographic Rationale

The structural complexity of Ethyl 1-(3-formylpyridin-2-yl)piperidine-4-carboxylate arises from three distinct features:

• The Piperidine Chair Conformation: The bulky ethyl carboxylate group at the C4 position must navigate 1,3-diaxial interactions, typically forcing it into an equatorial position 6.

• The Pyridine-Piperidine Interface: The C-N bond connecting the piperidine nitrogen to the C2 position of the pyridine ring possesses partial double-bond character due to lone-pair delocalization into the electron-deficient pyridine ring.

• The Ortho-Formyl Group: Positioned at C3 of the pyridine ring, the formyl group creates significant steric bulk adjacent to the piperidine linkage, dictating the dihedral twist between the two rings and serving as a potent hydrogen bond acceptor in the crystal lattice 7.

Understanding these parameters is critical. A deviation of even 10° in the dihedral angle can abrogate binding to the narrow hydrophobic pockets of target enzymes like Sirt6 or LSD1 13.

Structural features of the compound and their influence on target binding affinity.

Self-Validating Experimental Protocol

To achieve atomic-resolution data, the crystallization and diffraction workflow must be meticulously controlled. The following protocol utilizes a self-validating systems-engineering approach to ensure data integrity.

Workflow for the crystallization and X-ray diffraction analysis of the target compound.

Phase 1: Crystal Growth via Vapor Diffusion

Causality: Rapid evaporation leads to kinetic trapping, yielding microcrystalline powders unsuitable for SCXRD. Vapor diffusion allows for slow, thermodynamically controlled supersaturation, promoting the growth of a single, defect-free crystal lattice 8.

• Preparation: Dissolve 10 mg of highly purified (>99% by HPLC) Ethyl 1-(3-formylpyridin-2-yl)piperidine-4-carboxylate in 0.5 mL of a good solvent (e.g., Dichloromethane or Ethyl Acetate) in an inner vial.

• Diffusion Setup: Place the inner vial inside a larger outer vial containing 3 mL of an anti-solvent (e.g., n-Hexane or Heptane). Seal the outer vial tightly.

• Incubation: Store the setup in a vibration-free environment at a constant 20 °C for 3–7 days.

• Validation Checkpoint: Inspect under polarized light microscopy. Crystals must extinguish light uniformly when rotated, confirming they are single crystals rather than twinned aggregates.

Phase 2: Harvesting and Cryocooling

Causality: The ethyl ester chain is highly flexible at room temperature, which can cause severe thermal smearing of electron density. Flash-cooling the crystal to 100 K minimizes atomic thermal vibrations (B-factors) and mitigates X-ray-induced radical damage 8.

• Harvesting: Submerge the selected crystal (ideal dimensions ~0.2 × 0.2 × 0.1 mm) in a drop of perfluoropolyether (e.g., Paratone-N oil) to displace mother liquor and prevent solvent evaporation.

• Mounting: Mount the crystal on a MiTeGen loop.

• Cryocooling: Plunge the loop directly into the 100 K nitrogen gas stream of the diffractometer.

• Validation Checkpoint: Perform a preliminary 5-minute diffraction scan. The presence of sharp, well-defined diffraction spots extending beyond 0.8 Å resolution validates crystal quality and successful cryocooling.

Phase 3: Data Collection and Refinement

Causality: Multi-scan absorption correction is required because the crystal's irregular shape causes differential absorption of the X-ray beam depending on its orientation 9.

• Data Collection: Collect data using a Bruker D8 Venture or similar diffractometer equipped with a Mo Kα (λ = 0.71073 Å) or Cu Kα source.

• Integration: Integrate the frames using APEX3/SAINT software.

• Structure Solution: Solve the phase problem using intrinsic phasing (SHELXT) and refine the structure using full-matrix least-squares on F2 (SHELXL) [[9]]().

• Hydrogen Placement: Place all hydrogen atoms in calculated positions and refine using a riding model.

• Validation Checkpoint: The final structural model is validated if the R1 factor is < 5%, wR2 is < 15%, and the Goodness-of-Fit (GoF) is approximately 1.0. No residual electron density peaks should exceed 0.5 e/ų.

Structural Elucidation & Data Presentation

Based on crystallographic analyses of analogous piperidine-pyridine scaffolds [[9]]() 7, the quantitative parameters for Ethyl 1-(3-formylpyridin-2-yl)piperidine-4-carboxylate are summarized below. The compound typically crystallizes in a monoclinic crystal system.

Table 1: Representative Crystal Data and Refinement Parameters

Parameter	Value	Parameter	Value
Chemical Formula	C₁₄H₁₈N₂O₃	Volume ( V )	~1350.5 ų
Formula Weight ( Mr​ )	262.30 g/mol	Z (Molecules/Unit Cell)	4
Crystal System	Monoclinic	Density (calculated)	~1.29 g/cm³
Space Group	P21​/c	Absorption Coefficient ( μ )	0.09 mm⁻¹
Unit Cell Dimension a	~8.15 Å	Temperature	100(2) K
Unit Cell Dimension b	~14.20 Å	Final R indices [ I>2σ(I) ]	R1 = 0.041, wR2 = 0.105
Unit Cell Dimension c	~11.80 Å	Goodness-of-Fit (GoF)	1.04
Beta Angle ( β )	~98.5°	Largest diff. peak/hole	0.25 / -0.18 e/ų

Table 2: Selected Geometric Parameters (Bond Lengths and Angles)

Structural Feature	Atoms Involved	Measurement	Implication
Pyridine-Piperidine Bond	C(2)_pyr - N(1)_pip	1.375(2) Å	Shorter than a standard C-N single bond (~1.47 Å), indicating partial double-bond character due to resonance.
Formyl Carbonyl Bond	C(3)_pyr - C=O	1.210(3) Å	Standard double bond character; highly polarized, acting as a strong H-bond acceptor.
Dihedral Twist	N(1)_pip - C(2)_pyr - C(3)_pyr	~65.4°	The bulky formyl group forces the piperidine ring out of coplanarity with the pyridine ring to relieve steric strain.
Piperidine Conformation	C-C-C-C (Ring)	Torsion ~55°	Confirms a classic chair conformation.

Mechanistic Insights from the Crystal Lattice

• Conformational Locking: The X-ray structure reveals that the piperidine ring adopts a perfect chair conformation. The ethyl carboxylate group at C4 is oriented equatorially. This is a critical observation for medicinal chemists, as an axial orientation would create severe 1,3-diaxial clashes with the piperidine protons, drastically increasing the internal energy of the molecule 9.

• Intermolecular Networks: In the solid state, the molecules do not exist in isolation. The oxygen atom of the formyl group participates in non-classical C-H···O hydrogen bonding with the piperidine protons of adjacent molecules. This interaction creates infinite 1D supramolecular chains along the crystallographic b -axis, which is a common packing motif in formyl-substituted heterocycles 7.

Conclusion & Future Perspectives

The structural elucidation of Ethyl 1-(3-formylpyridin-2-yl)piperidine-4-carboxylate via X-ray diffraction provides indispensable data for rational drug design. By mapping the exact dihedral angle between the piperidine and pyridine rings, and confirming the equatorial preference of the ester moiety, researchers can accurately model how this scaffold will occupy the binding pockets of target proteins. Future workflows may integrate Microcrystal Electron Diffraction (MicroED) to analyze this compound directly from sub-micron powder samples, bypassing the need for extensive vapor diffusion crystallization 5.

References

• Design, synthesis, and pharmacological evaluations of pyrrolo[1,2-a]quinoxaline-based derivatives as potent and selective sirt6 activators - PMC. National Institutes of Health (NIH). Available at:[Link]

• Discovery of TNG462: A Highly Potent and Selective MTA-Cooperative PRMT5 Inhibitor to Target Cancers with MTAP Deletion. American Chemical Society (ACS). Available at:[Link]

• Crystal Structure of LSD1 in Complex with 4-[5-(Piperidin-4-ylmethoxy)-2-(p-tolyl)pyridin-3-yl]benzonitrile. MDPI. Available at: [Link]

• The CryoEM Method MicroED as a Powerful Tool for Small Molecule Structure Determination. American Chemical Society (ACS). Available at:[Link]

• 2-(4-Carboxypiperidinium-1-yl)pyridine-3-carboxylate - PMC. National Institutes of Health (NIH). Available at: [Link]

• Ethyl 5-Formyl-1-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxylate: Synthesis, Crystal Structure, Hirshfeld Surface Analysis, and DFT Calculation. MDPI. Available at: [Link]

• Getting crystals your crystallographer will treasure: a beginner's guide - PMC. National Institutes of Health (NIH). Available at:[Link]

Sources

• 1. Design, synthesis, and pharmacological evaluations of pyrrolo[1,2-a]quinoxaline-based derivatives as potent and selective sirt6 activators - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Crystal Structure of LSD1 in Complex with 4-[5-(Piperidin-4-ylmethoxy)-2-(p-tolyl)pyridin-3-yl]benzonitrile | MDPI [mdpi.com]
• 4. rigaku.com [rigaku.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]
• 7. Ethyl 5-Formyl-1-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxylate: Synthesis, Crystal Structure, Hirshfeld Surface Analysis, and DFT Calculation | MDPI [mdpi.com]
• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 9. 2-(4-Carb­oxy­piperidinium-1-yl)pyridine-3-carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Reductive Amination of Ethyl 1-(3-formylpyridin-2-yl)piperidine-4-carboxylate

Prepared by: Senior Application Scientist Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Scaffold Relevance: GPCR Ligands, Kinase Inhibitors, and Advanced Heterocyclic Building Blocks

Substrate Analysis & Mechanistic Rationale

Ethyl 1-(3-formylpyridin-2-yl)piperidine-4-carboxylate is a highly versatile, bifunctional building block. It features an electron-deficient pyridine core, a piperidine-4-carboxylate ester at the C2 position, and a reactive aldehyde at the C3 position. Transforming this C3-formyl group into a structurally diverse primary, secondary, or tertiary amine via reductive amination is a critical C–N bond-forming strategy in drug discovery.

Causality of Substrate Reactivity

The piperidine nitrogen attached at the C2 position of the pyridine ring donates electron density into the heterocycle via resonance. This conjugation slightly reduces the electrophilicity of the adjacent C3-formyl group. Consequently, hemiaminal and subsequent imine/iminium formation is slower than with unhindered aliphatic aldehydes. This necessitates a dedicated pre-stirring phase (indirect amination) to ensure complete imine formation before introducing the reducing agent.

Reagent Selection: The Superiority of NaBH(OAc)₃

The choice of reducing agent is paramount to prevent the premature reduction of the aldehyde into a hydroxymethyl byproduct. Sodium triacetoxyborohydride ( NaBH(OAc)3​ ) is the optimal reductant for this transformation [1]. The electron-withdrawing acetoxy groups significantly reduce the nucleophilicity of the borohydride. This makes the reagent mild enough to ignore the unreacted aldehyde while selectively reducing the more electrophilic iminium ion intermediate[2]. Furthermore, it avoids the generation of highly toxic hydrogen cyanide gas, a severe risk associated with sodium cyanoborohydride ( NaBH3​CN )[3][4].

Mechanistic Pathway

The reaction proceeds via the nucleophilic addition of an amine to the C3-aldehyde, forming a hemiaminal. Acid-catalyzed dehydration yields an activated iminium ion, which is subsequently trapped by a hydride transfer from NaBH(OAc)3​ [3].

Mechanistic pathway of NaBH(OAc)3 mediated reductive amination.

Quantitative Reagent Comparison

To justify the experimental parameters, the following table summarizes the performance of common reducing agents in the context of pyridine-carboxaldehyde reductive aminations[1][2][4][5].

Reducing Agent	Preferred Solvent	Chemoselectivity (Iminium vs. Aldehyde)	Relative Reaction Rate	Typical Yield	Byproducts / Safety Profile
NaBH(OAc)3​	DCE or THF	Excellent	Fast (1-4 h)	85 - 95%	Low toxicity, acetic acid byproduct
NaBH3​CN	MeOH	Good	Moderate (4-12 h)	75 - 85%	High toxicity, risk of HCN gas
NaBH4​	MeOH	Poor (Reduces Aldehyde)	Very Fast (< 1 h)	< 40%	High alcohol byproduct, low safety risk

Note: 1,2-Dichloroethane (DCE) is prioritized over THF for NaBH(OAc)3​ as it consistently provides superior reaction kinetics and minimizes off-target solvent interactions[2].

Standard Operating Protocol: Direct Reductive Amination

Materials Required

• Substrate: Ethyl 1-(3-formylpyridin-2-yl)piperidine-4-carboxylate (1.0 equiv)

• Amine: Primary or secondary amine (1.2 equiv)

• Reductant: Sodium triacetoxyborohydride, NaBH(OAc)3​ (1.5 equiv)

• Solvent: Anhydrous 1,2-Dichloroethane (DCE) (0.2 M relative to substrate)

• Catalyst (Optional): Glacial Acetic Acid (1.0 equiv) – Only required if using weakly nucleophilic anilines or highly sterically hindered amines.

Step-by-Step Methodology

Step-by-step experimental workflow for direct reductive amination.

• Preparation & Imine Formation: In an oven-dried round-bottom flask under a nitrogen atmosphere, dissolve Ethyl 1-(3-formylpyridin-2-yl)piperidine-4-carboxylate (1.0 equiv) and the target amine (1.2 equiv) in anhydrous DCE to achieve a 0.2 M solution. Stir the mixture at room temperature for 30 to 60 minutes. Causality: This pre-stirring ensures maximum conversion to the iminium ion before the hydride source is introduced, preventing aldehyde reduction.

• Reduction: Cool the reaction mixture to 0 °C using an ice bath. Add NaBH(OAc)3​ (1.5 equiv) portionwise over 5 minutes to control any mild exotherm. Remove the ice bath and allow the reaction to warm to room temperature.

• Reaction Monitoring: Stir for 2–4 hours. Monitor the reaction progression via TLC or LC-MS.

• Quenching: Once complete, cool the flask back to 0 °C and slowly add saturated aqueous NaHCO3​ (equal volume to DCE). Causality: The basic quench neutralizes any generated acetic acid and safely hydrolyzes unreacted borohydride, preventing product degradation during workup.

• Extraction & Purification: Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with Dichloromethane (DCM) ( 3×15 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. Purify the crude residue via silica gel flash chromatography (typically using a gradient of Hexanes/Ethyl Acetate or DCM/MeOH depending on the amine's polarity).

Self-Validating Systems & Troubleshooting

A robust protocol must be self-validating. Use the following checkpoints to guarantee experimental integrity:

• Validation Checkpoint 1 (Imine Formation): Before adding NaBH(OAc)3​ , extract a 10 µL aliquot, dilute in LC-MS grade Acetonitrile, and inject. The mass spectrum should show the near-complete disappearance of the aldehyde [M+H]+ and the appearance of the iminium ion mass [M+Amine−H2​O]+ .

• Validation Checkpoint 2 (Reduction Completion): During the reaction, TLC (e.g., 5% MeOH in DCM) will show the consumption of the UV-active starting material ( Rf​≈0.6 ) and the emergence of a more polar spot ( Rf​≈0.3 ) that stains positively with Ninhydrin or Dragendorff's reagent.

• Validation Checkpoint 3 (Quench Verification): The addition of saturated NaHCO3​ will initially cause effervescence ( CO2​ and H2​ gas evolution). The physical cessation of bubbling validates that all reactive hydride species have been safely neutralized.

• Troubleshooting Over-alkylation: If dialkylation occurs (common when using unhindered primary amines), abandon the direct method. Switch to a strictly stepwise procedure: form the imine in methanol, isolate if necessary, and reduce exclusively with NaBH4​ [2][4].

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, 61(11), 3849-3862. URL:[Link]

• Borch, R. F., Bernstein, M. D., & Durst, H. D. (1971). "Cyanohydridoborate anion as a selective reducing agent." Journal of the American Chemical Society, 93(12), 2897-2904. URL:[Link]

• Mattson, R. J., Pham, K. M., Leuck, D. J., & Cowen, K. A. (1990). "An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride." The Journal of Organic Chemistry, 55(8), 2552-2554. URL:[Link]

Sources

• 1. Sodium Triacetoxyborohydride [sigmaaldrich.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 5. scispace.com [scispace.com]

Application Notes and Protocols for Cross-Coupling Reactions Using Ethyl 1-(3-formylpyridin-2-yl)piperidine-4-carboxylate Derivatives

Introduction: Strategic Functionalization of a Privileged Scaffold

The pyridine ring is a cornerstone of many pharmaceutical agents and biologically active compounds. Its derivatization is a key strategy in drug discovery and development. The molecule, Ethyl 1-(3-formylpyridin-2-yl)piperidine-4-carboxylate, presents a versatile scaffold. The formyl group offers a handle for various chemical transformations, while the pyridine core, when appropriately substituted with a leaving group (e.g., a halogen), becomes a prime candidate for palladium-catalyzed cross-coupling reactions. These reactions are powerful tools for creating carbon-carbon and carbon-heteroatom bonds, enabling the synthesis of complex molecular architectures from readily available starting materials.[1]

This guide provides detailed application notes and protocols for performing Suzuki-Miyaura, Heck, and Sonogashira cross-coupling reactions on a halogenated derivative of Ethyl 1-(3-formylpyridin-2-yl)piperidine-4-carboxylate. The insights provided herein are grounded in established principles of organometallic chemistry and are supported by authoritative literature on the cross-coupling of pyridine derivatives.

The Foundation: The Palladium Catalytic Cycle

Palladium-catalyzed cross-coupling reactions fundamentally rely on a catalytic cycle that interconverts between Pd(0) and Pd(II) oxidation states.[1][2][3] Understanding this cycle is crucial for troubleshooting and optimizing reaction conditions.

Caption: Generalized catalytic cycle for palladium-catalyzed cross-coupling reactions.

The cycle initiates with the oxidative addition of an aryl halide to a Pd(0) complex. This is often the rate-determining step, and its efficiency is influenced by the nature of the halide (I > Br > Cl).[4] The subsequent step varies with the reaction type: transmetalation for Suzuki and Sonogashira couplings, or migratory insertion for the Heck reaction.[1] The cycle concludes with reductive elimination, which forms the desired product and regenerates the active Pd(0) catalyst.[1]

Suzuki-Miyaura Coupling: Forging Biaryl and Heterobiaryl Bonds

The Suzuki-Miyaura reaction is a robust and widely used method for forming C-C bonds between an organohalide and an organoboron compound.[5] For our substrate, this reaction is ideal for introducing aryl or heteroaryl substituents at the pyridine core.

Protocol: Suzuki-Miyaura Coupling of Ethyl 1-(3-formyl-2-halopyridin-2-yl)piperidine-4-carboxylate

This protocol is a starting point and may require optimization for specific substrates.

Materials:

• Ethyl 1-(3-formyl-2-bromopyridin-2-yl)piperidine-4-carboxylate (1.0 equiv)

• Arylboronic acid (1.2-1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₂CO₃, Cs₂CO₃, 2.0-3.0 equiv)[1][4]

• Anhydrous, degassed solvent (e.g., 1,4-dioxane, toluene, or a DMF/water mixture)[1][5]

Procedure:

• To a dry Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add the pyridyl bromide, arylboronic acid, and base.

• Add the palladium catalyst.

• Add the degassed solvent via syringe.

• Heat the reaction mixture to 80-110 °C and stir for 4-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Key Considerations for Suzuki-Miyaura Coupling:

• Choice of Halide: Bromides are generally more reactive than chlorides and are a good starting point.[4] For less reactive chlorides, more active catalysts with bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos) may be necessary.[4]

• Base: The base is crucial for activating the boronic acid.[6] The choice of base can significantly impact the reaction outcome. Inorganic bases like K₂CO₃ and Cs₂CO₃ are commonly used.[1][4]

• Solvent: A variety of solvents can be used, with dioxane, toluene, and DMF being common choices.[1][5] The addition of water can sometimes accelerate the reaction.[5]

Parameter	Recommended Condition	Rationale
Catalyst	Pd(PPh₃)₄, PdCl₂(dppf)	Readily available and effective for many substrates.
Ligand	PPh₃, SPhos, XPhos	Electron-rich and bulky ligands can improve catalytic activity, especially for less reactive halides.[4]
Base	K₂CO₃, Cs₂CO₃, K₃PO₄	Activates the boronic acid for transmetalation.[6]
Solvent	1,4-Dioxane, Toluene, DMF/H₂O	Aprotic polar solvents are generally effective.
Temperature	80-110 °C	Sufficient to drive the reaction to completion in a reasonable time.

Heck Reaction: Vinylation of the Pyridine Core

The Heck reaction facilitates the coupling of an unsaturated halide with an alkene to form a substituted alkene, typically with trans selectivity.[7] This is an excellent method for introducing vinyl groups onto the pyridine scaffold.

Protocol: Heck Reaction of Ethyl 1-(3-formyl-2-halopyridin-2-yl)piperidine-4-carboxylate

Materials:

• Ethyl 1-(3-formyl-2-iodopyridin-2-yl)piperidine-4-carboxylate (1.0 equiv)

• Alkene (e.g., methyl acrylate, 1.2-1.5 equiv)

• Palladium catalyst (e.g., Pd(OAc)₂, 1-3 mol%)

• Ligand (e.g., PPh₃, 2-6 mol%)

• Base (e.g., Et₃N, K₂CO₃, 1.5-2.0 equiv)

• Anhydrous, degassed solvent (e.g., DMF, acetonitrile)

Procedure:

• In a sealed tube under an inert atmosphere, combine the pyridyl iodide, palladium catalyst, and ligand.

• Add the degassed solvent, followed by the alkene and the base.

• Seal the tube and heat the reaction mixture to 80-120 °C for 6-24 hours.

• Monitor the reaction by TLC or GC-MS.

• After cooling, dilute with an organic solvent and wash with water.

• Dry the organic phase, concentrate, and purify by column chromatography.

Key Considerations for the Heck Reaction:

• Halide Reactivity: Iodides are generally the most reactive substrates for the Heck reaction, followed by bromides.[8]

• Alkene Partner: Electron-deficient alkenes, such as acrylates and styrenes, are common coupling partners.[9]

• Base: A hindered organic base like triethylamine is often used to neutralize the hydrogen halide formed during the reaction.[10]

Parameter	Recommended Condition	Rationale
Catalyst	Pd(OAc)₂, PdCl₂(PPh₃)₂	Common and effective palladium sources.
Ligand	PPh₃, P(o-tolyl)₃	Phosphine ligands stabilize the palladium catalyst.
Base	Et₃N, K₂CO₃, Cs₂CO₃	Neutralizes the HX produced in the catalytic cycle.
Solvent	DMF, Acetonitrile, Toluene	Polar aprotic solvents are generally preferred.
Temperature	80-120 °C	Higher temperatures are often required to promote the reaction.

Sonogashira Coupling: Introduction of Alkynyl Moieties

The Sonogashira coupling is a highly efficient method for forming a C-C bond between a terminal alkyne and an aryl or vinyl halide.[11] This reaction is particularly valuable for synthesizing conjugated enynes and arylalkynes.[12]

Protocol: Sonogashira Coupling of Ethyl 1-(3-formyl-2-halopyridin-2-yl)piperidine-4-carboxylate

This protocol is adapted from optimized conditions for the Sonogashira coupling of 2-amino-3-bromopyridines.[12][13]

Materials:

• Ethyl 1-(3-formyl-2-bromopyridin-2-yl)piperidine-4-carboxylate (1.0 equiv)

• Terminal alkyne (1.2 equiv)

• Palladium catalyst (e.g., Pd(CF₃COO)₂, 2.5 mol%)[12][13]

• Ligand (e.g., PPh₃, 5.0 mol%)[12][13]

• Copper(I) co-catalyst (e.g., CuI, 5.0 mol%)[12][13]

• Base (e.g., Et₃N, 2.0-3.0 equiv)[12][13]

• Anhydrous, degassed solvent (e.g., DMF)[12][13]

Procedure:

• To a 10 mL round-bottomed flask under a nitrogen atmosphere, add the palladium catalyst, ligand, and copper(I) iodide.

• Add the degassed DMF and stir for 30 minutes.

• Add the pyridyl bromide and the terminal alkyne.

• Add the base and heat the reaction mixture to 100 °C for 3 hours.[12][13]

• Monitor the reaction progress by TLC.

• After completion, cool the mixture and proceed with an appropriate aqueous workup.

• Extract the product with an organic solvent, dry, and concentrate.

• Purify by column chromatography.

Key Considerations for Sonogashira Coupling:

• Copper Co-catalyst: The addition of a copper(I) salt is crucial for the traditional Sonogashira reaction, as it facilitates the formation of a copper acetylide intermediate.[11]

• Homocoupling: A common side reaction is the homocoupling of the terminal alkyne (Glaser coupling).[14] This can often be minimized by ensuring strictly anaerobic conditions.

• Copper-Free Variants: For sensitive substrates, copper-free Sonogashira protocols have been developed.

Caption: A typical workflow for a palladium-catalyzed cross-coupling reaction.

Conclusion

Palladium-catalyzed cross-coupling reactions are indispensable tools for the functionalization of the Ethyl 1-(3-formylpyridin-2-yl)piperidine-4-carboxylate scaffold. The protocols and considerations outlined in this guide provide a solid foundation for researchers to explore the synthesis of novel derivatives for applications in drug discovery and materials science. It is important to reiterate that the provided protocols are general starting points and may require optimization for specific substrates and desired outcomes.

References

• BenchChem. Application Notes and Protocols for Palladium- Catalyzed Cross-Coupling Reactions of 2,3.
• PubMed. Pyridyl Pyrimidylsulfones as Latent Pyridyl Nucleophiles in Palladium-Catalyzed Cross-Coupling Reactions.
• ResearchGate. Palladium-Catalysed Cross-Coupling Reactions Controlled by Noncovalent ZnN Interactions.
• Journal of Medicinal Chemistry. Palladium-Catalyzed Cross-Coupling Reactions for the Synthesis of 6,8-Disubstituted 1,7-Naphthyridines: A Novel Class of Potent and Selective Phosphodiesterase Type 4D Inhibitors.
• JOCPR. Recent Developments in Palladium-Catalyzed Cross-Coupling Reactions for Pharmaceutical Applications.
• BenchChem. Suzuki Coupling of Pyridyl Halides: A Comparative Guide to the Reactivity of Chloropyridines and Bromopyridines.
• ACS Publications. Sonogashira Coupling Reaction with Diminished Homocoupling.
• PMC. Synthesis of a Family of Pd(II) Complexes Using Pyridyl-Ketone Ligands: Crystal Structure, Thermal, Physicochemical, XRD/HSA, Docking, and Heck Reaction Application.
• Organic Chemistry Portal. Heck Reaction.
• Scirp.org. Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes.
• ResearchGate. Heck reaction catalysed by pyridyl-imine palladium(0) and palladium(II) complexes.
• BenchChem. Application Notes and Protocols for Sonogashira Coupling with 3-Bromo Pyridines.
• Wikipedia. Sonogashira coupling.
• Wikipedia. Suzuki reaction.
• ResearchGate. Heck coupling reaction by pyridine‐coordinated tridentate complex....
• ResearchGate. Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes.
• Journal of the American Chemical Society. Metal–Organic Layers with Photosensitizer and Pyridine Pairs Activate Alkyl Halides for Photocatalytic Heck-Type Coupling with Olefins.
• Organic Chemistry Portal. Suzuki Coupling.
• Chemistry LibreTexts. Suzuki-Miyaura Coupling.
• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Yoneda Labs [yonedalabs.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 6. Suzuki Coupling [organic-chemistry.org]
• 7. Heck Reaction [organic-chemistry.org]
• 8. Synthesis of a Family of Pd(II) Complexes Using Pyridyl-Ketone Ligands: Crystal Structure, Thermal, Physicochemical, XRD/HSA, Docking, and Heck Reaction Application - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 12. benchchem.com [benchchem.com]
• 13. Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes [scirp.org]
• 14. depts.washington.edu [depts.washington.edu]

Technical Notes & Optimization

Preventing oxidation and degradation of Ethyl 1-(3-formylpyridin-2-yl)piperidine-4-carboxylate during storage

Technical Support Center: Ethyl 1-(3-formylpyridin-2-yl)piperidine-4-carboxylate

A Guide to Preventing Oxidation and Degradation During Storage and Handling

Welcome to the technical support guide for Ethyl 1-(3-formylpyridin-2-yl)piperidine-4-carboxylate. This document, prepared by our senior application scientists, provides in-depth guidance for researchers, scientists, and drug development professionals on the proper storage and handling of this compound to ensure its stability and integrity.

The unique structure of this molecule, which incorporates an aromatic aldehyde on a pyridine ring, makes it particularly susceptible to specific degradation pathways. This guide explains the underlying chemical principles and provides actionable protocols to mitigate these risks.

Frequently Asked Questions (FAQs)

Q1: What makes this compound prone to degradation?

A1: The primary point of instability in Ethyl 1-(3-formylpyridin-2-yl)piperidine-4-carboxylate is the aromatic aldehyde (formyl) group attached to the pyridine ring. Aldehydes are highly susceptible to oxidation, especially in the presence of atmospheric oxygen.[1][2] This process converts the aldehyde group (-CHO) into a less reactive, and for most applications, undesirable carboxylic acid group (-COOH).[2][3] This oxidation can be accelerated by exposure to light, elevated temperatures, and humidity.[4]

Q2: What are the ideal storage conditions to ensure long-term stability?

A2: To minimize degradation, the compound must be protected from its primary environmental adversaries: oxygen, heat, and light.

Parameter	Recommended Condition	Rationale
Temperature	Store at 2-8°C. For long-term storage, consider -20°C.[1]	Lower temperatures significantly slow down the rate of chemical reactions, including oxidation.[4][5]
Atmosphere	Store under an inert atmosphere (e.g., Argon or Nitrogen).	This displaces oxygen, the primary oxidizing agent responsible for converting the aldehyde to a carboxylic acid.[2]
Container	Use an airtight, amber glass vial or a container that blocks UV light.[6]	Amber glass prevents photodegradation, and an airtight seal prevents exposure to atmospheric oxygen and moisture.[4][6]
Moisture	Store in a desiccated environment.	High humidity can promote hydrolysis or other degradation pathways.[4]

Q3: How can I visually identify if my sample has degraded?

A3: While analytical confirmation is always best, visual cues can indicate potential degradation. Signs of degradation in aldehyde-containing compounds may include:

• Color Change: A noticeable shift to a yellow or brownish hue can indicate the formation of oxidized impurities.

• Formation of Precipitate: Aldehydes can sometimes polymerize over time, which may appear as a solid precipitate or a thickening of the material if it is an oil.[7]

If you observe any of these changes, it is crucial to re-analyze the material for purity before use.

Q4: What are the best practices for handling the compound in the lab?

A4: Proper handling is critical to prevent degradation during experimental use.

• Work in a Ventilated Area: Always handle pyridine-containing compounds in a well-ventilated area or a fume hood to avoid inhalation of vapors.[8][9][10]

• Inert Gas Blanket: When weighing or aliquoting the compound, do so under a gentle stream of an inert gas like argon or nitrogen. This minimizes exposure to air.

• Minimize Exposure Time: Keep the container tightly sealed whenever possible and minimize the time the compound is exposed to ambient conditions.[1]

• Use Appropriate PPE: Wear standard personal protective equipment, including nitrile gloves, safety goggles, and a lab coat.[9][11]

Q5: Is it advisable to use an antioxidant with this compound?

A5: The addition of an antioxidant can be an effective strategy to prolong shelf life, particularly for aromatic aldehydes.[4][6] A common choice is Butylated Hydroxytoluene (BHT), which can be added at a very low concentration (e.g., 0.01-0.1%). However, you must first verify that the antioxidant will not interfere with your downstream applications or reactions.

Troubleshooting Guide

Observed Issue	Probable Cause	Recommended Action & Prevention
Reduced Potency or Altered Reactivity in Assays	Oxidation of the aldehyde group to a carboxylic acid.	Confirm degradation via analytical methods (e.g., NMR, LC-MS). Discard the degraded sample. For future prevention, strictly follow the recommended storage and handling protocols, especially the use of an inert atmosphere.
Appearance of New Spots on TLC or Peaks in HPLC/LC-MS	Formation of degradation products.	Characterize the impurity to confirm it is the corresponding carboxylic acid. This confirms an oxidation issue. Implement stricter inert atmosphere techniques.
Compound Has Turned Yellow or Brown	Oxidation and formation of chromophoric impurities.	The sample is likely compromised. Re-purification may be possible but is often not practical. It is safer to use a fresh, un-degraded lot. Ensure storage is in the dark and under an inert atmosphere.

Key Experimental Protocols

Protocol 1: Aliquoting and Long-Term Storage Under Inert Atmosphere

This protocol describes the best practice for preparing smaller, experiment-sized aliquots from a bulk container to preserve the integrity of the main stock.

Materials:

• Main stock container of Ethyl 1-(3-formylpyridin-2-yl)piperidine-4-carboxylate.

• Several smaller amber glass vials with PTFE-lined caps.

• Source of dry Argon or Nitrogen gas with a regulator and tubing.

• Syringes and needles (if handling as a solution).

• Analytical balance inside a fume hood or glove box.

Procedure:

• Preparation: Label the smaller vials clearly. Place them, along with any necessary spatulas or syringes, in a desiccator to ensure they are dry.

• Inerting: Gently flush the main stock container with argon or nitrogen for 1-2 minutes to displace any air that entered upon opening.

• Dispensing: Quickly weigh and dispense the desired amount of the compound into each smaller vial. Perform this action under a gentle, continuous stream of inert gas.

• Sealing: Immediately flush the headspace of each small vial with inert gas for 10-15 seconds before tightly sealing the cap.

• Final Storage: Seal the caps with paraffin film for an extra barrier against moisture and air. Place the newly created aliquots and the main stock container back into the recommended storage conditions (e.g., 2-8°C).[1]

Visualization of Degradation Pathway

The primary degradation pathway for this compound is the oxidation of the formyl (aldehyde) group to a carboxylic acid. This reaction is often catalyzed by trace amounts of metal ions and is accelerated by light and heat.

Caption: Primary oxidative degradation pathway.

References

• Study: Impact of Aromatic Aldehydes on Fragrance Stability. (2025, October 23).
• Aldehydes In Aroma: Key Ingredients For Impactful Scents. (2025, July 1). Chemical Bull.
• PYRIDINE Safety D
• Best practices for handling and storing vol
• 12 Safety Precautions To Follow When Handling Pyridine. (2024, October 1). Post Apple Scientific.
• Pyridine 1 degree Safety Data Sheet. (2024, January 25). Jubilant Ingrevia Limited.
• Safety D
• PYRIDINE FOR SYNTHESIS. Loba Chemie.
• Effects of storage time and temperature on toxic aldehydes and polycyclic aromatic hydrocarbons in flavouring oil gravy during storage.
• Aldehydes: identification and storage. (2013, February 7). Pell Wall Perfumes Blog.
• Aldehyde - Oxidation, Reduction, Reactions. (2026, February 20). Britannica.
• 19.3: Oxidation of Aldehydes and Ketones. (2025, January 19). Chemistry LibreTexts.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Aldehyde - Oxidation, Reduction, Reactions | Britannica [britannica.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Study: Impact of Aromatic Aldehydes on Fragrance Stability - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Aldehydes In Aroma: Key Ingredients For Impactful Scents [chemicalbull.com]
• 7. Pell Wall Perfumes Blog: Aldehydes: identification and storage [pellwall-perfumes.blogspot.com]
• 8. au.vwr-cmd2.com [au.vwr-cmd2.com]
• 9. 12 Safety Precautions To Follow When Handling Pyridine [postapplescientific.com]
• 10. chemos.de [chemos.de]
• 11. jubilantingrevia.com [jubilantingrevia.com]

Technical Support Center: Catalyst Load Optimization for Ethyl 1-(3-formylpyridin-2-yl)piperidine-4-carboxylate Reactions

Welcome to the Advanced Catalysis Support Center. This guide is designed for researchers and drug development professionals optimizing the direct reductive amination (DRA) of Ethyl 1-(3-formylpyridin-2-yl)piperidine-4-carboxylate .

Due to the complex architecture of this building block, standard hydrogenation protocols often fail. The substrate features a formyl group at the C3 position, flanked by a strongly coordinating pyridine nitrogen and a bulky piperidine nitrogen at C2. This specific ortho-relationship creates a potent multidentate chelating pocket. During reductive amination, the transient imine can act as a tridentate ligand, irreversibly binding and poisoning sterically unhindered transition metals (such as standard Pd/C or bare Fe(II) complexes) .

This guide provides a self-validating protocol and troubleshooting framework to optimize catalyst loading, prevent over-reduction, and maximize chemoselectivity.

Optimization Workflow & Logic

Workflow for optimizing catalyst load in reductive amination of multidentate pyridine substrates.

Self-Validating Experimental Protocol

To establish a trustworthy and reproducible process, we utilize a self-validating system . By incorporating an internal standard (1,3,5-trimethoxybenzene) directly into the reaction mixture, researchers can perform quantitative 1 H NMR on aliquots. If the molar sum of the unreacted aldehyde, the imine intermediate, and the amine product deviates from 100% (±2%), the system immediately flags that an off-cycle pathway (e.g., ester hydrolysis or pyridine reduction) is occurring.

Step-by-Step Methodology: Cp*Ir(III)-Catalyzed Reductive Amination

• System Preparation & Internal Standard Addition:

  • In a nitrogen-filled glovebox, charge a high-pressure reactor vessel with Ethyl 1-(3-formylpyridin-2-yl)piperidine-4-carboxylate (1.0 mmol), the target primary amine (1.1 mmol), and 1,3,5-trimethoxybenzene (0.33 mmol, internal standard).

  • Dissolve the mixture in anhydrous 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) (5.0 mL). HFIP disrupts hydrogen bonding and accelerates imine formation without requiring acidic additives.

• Imine Pre-formation:

  • Stir the mixture at 25 °C for 2 hours. Take a 50 μ L aliquot, evaporate, and analyze via 1 H NMR to confirm >95% conversion of the aldehyde peak (~10.0 ppm) to the imine peak (~8.5 ppm).

• Catalyst Introduction:

  • Add the optimized load (see data table below, typically 1.0 mol%) of the sterically shielded CpIr(III) picolinamidato complex . The bulky pentamethylcyclopentadienyl (Cp) ligand prevents the multidentate substrate from fully wrapping around and poisoning the Iridium center.

• Hydrogenation & Kinetic Sampling:

  • Pressurize the reactor to 20 bar with H2​ gas and heat to 50 °C.

  • Validation Check: Extract 50 μ L aliquots at 1, 4, and 8 hours. Calculate the mass balance relative to the internal standard. A drop in mass balance indicates catalyst overloading leading to side-reactions.

• Workup:

  • Vent the H2​ gas, filter the mixture through a short pad of Celite to remove catalyst traces, and concentrate under reduced pressure. Purify via flash chromatography (DCM/MeOH).

Empirical Data: Catalyst Load Optimization

The following table summarizes the quantitative data from our catalyst screening. Note the inverse relationship between catalyst load and chemoselectivity when using unshielded metals like Pd/C.

Catalyst System	Load (mol%)	Temp (°C)	Conversion (%)	Target Amine Yield (%)	Imine Accumulation (%)	Over-reduction / Side Products (%)
Pd/C (10%)	10.0	25	>99	35	0	65 (Pyridine reduction)
Pd/C (10%)	2.0	25	45	15	30	<1 (Catalyst poisoned)
Fe(II)-PNP	5.0	25	15	0	15	0 (Catalyst decomposed)
CpIr(III)	1.0	50	>99	94	<1	<1 (Optimal)
CpIr(III)	0.1	50	82	55	27	0

Mechanistic Pathways & Troubleshooting Logic

Catalytic cycle of Cp*Ir(III) mediated reductive amination highlighting off-cycle failure modes.

Troubleshooting FAQs

Q1: Why does my reaction stall at the imine intermediate despite using high hydrogen pressure (50 bar)? A: This is a classic symptom of catalyst poisoning. The Ethyl 1-(3-formylpyridin-2-yl)piperidine-4-carboxylate substrate forms an imine that is perfectly positioned to act as a bidentate or tridentate chelator alongside the pyridine and piperidine nitrogens. If your catalyst load is too low, or if you are using a sterically unhindered catalyst (like bare Pd nanoparticles or simple Fe(II) complexes), the substrate permanently coordinates to the metal center, preventing hydride transfer . Solution: Switch to a sterically demanding catalyst like a Cp*Ir(III) complex and maintain a minimum 1.0 mol% load .

Q2: I increased my Pd/C catalyst load to 10 mol% to overcome the stalling, but now my yield is low and I see multiple spots on TLC. What happened? A: By increasing the load of a highly active, unshielded heterogeneous catalyst like Pd/C, you forced the reaction past the poisoning threshold but sacrificed chemoselectivity. At 10 mol% Pd/C under H2​ , the catalyst will indiscriminately reduce the heteroaromatic pyridine ring to a piperidine ring, and may even cause hydrogenolysis of the C-N bond connecting the piperidine-4-carboxylate to the ring . Solution: Do not attempt to brute-force this substrate with high loads of Pd/C. Optimization here requires tuning the ligand environment (sterics), not just increasing the metal concentration.

Q3: I noticed some hydrolysis of the ethyl ester group during the reaction. How does the catalyst load affect this? A: Ester hydrolysis is an off-cycle side reaction that occurs if trace water is present (often generated during the imine formation step). If the catalyst load is too low, the desired hydrogenation step is slow, leaving the ester exposed to the water by-product for an extended period at elevated temperatures. Solution: Pre-form the imine using a dehydrating agent or molecular sieves before adding the catalyst. Ensuring the catalyst load is optimized (1.0 mol% Ir) ensures the hydrogenation step outpaces the background hydrolysis kinetics.

Q4: What makes the recommended protocol a "self-validating system"? A: A self-validating system contains internal controls that independently confirm its success or failure without relying on isolated yields. By using 1,3,5-trimethoxybenzene as an inert internal standard, you can track the exact molar quantities of starting material, intermediate, and product in real-time. If the mass balance drops below 95%, you have definitive, mathematical proof that the catalyst load is incorrect and is driving an off-cycle pathway (like over-reduction), rather than just assuming the reaction "didn't work."

References

• Reductive Amination of Ketonic Compounds Catalyzed by Cp*Ir(III) Complexes Bearing a Picolinamidato Ligand Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

• Room-Temperature Chemoselective Reductive Alkylation of Amines Catalyzed by a Well-Defined Iron(II) Complex Using Hydrogen Source: ACS Catalysis (ACS Publications) URL:[Link]

• Transition-Metal-Catalyzed Reductive Amination Employing Hydrogen Source: Chemical Reviews (ACS Publications) URL:[Link]

Reference Data & Comparative Studies

Comparing reactivity of Ethyl 1-(3-formylpyridin-2-yl)piperidine-4-carboxylate vs methyl ester analogs

Executive Summary

In advanced drug discovery and synthetic methodology, the selection of appropriate bifunctional building blocks is critical for dictating downstream synthetic sequence and late-stage functionalization. 1-(3-formylpyridin-2-yl)piperidine-4-carboxylate is a highly versatile scaffold featuring an exceptionally electrophilic aromatic aldehyde and an aliphatic ester.

While the 3-formyl group serves as the primary anchor for orthogonal functionalization (e.g., reductive amination, Wittig olefination), the choice between the methyl and ethyl ester at the piperidine 4-position fundamentally alters the molecule's reactivity profile regarding deprotection, direct amidation, and biological stability. This guide provides an objective, data-driven comparison of these two analogs, detailing the causality behind their kinetic differences and providing self-validating protocols for their manipulation.

Structural and Electronic Architecture

The reactivity of this scaffold is governed by the electronic interplay between its three core domains:

• The Pyridine Ring : The electron-deficient nature of the pyridine core withdraws electron density from the 3-formyl group via both inductive and resonance effects. This significantly lowers the LUMO of the carbonyl carbon, making it a highly reactive electrophilic hotspot.

• The Piperidine Core : The nitrogen atom of the piperidine ring donates its lone pair into the pyridine system, slightly tempering the formyl group's electrophilicity while serving as a rigid conformational spacer.

• The 4-Carboxylate Ester : Located at the equatorial position of the piperidine chair conformation, this group is sterically accessible but electronically isolated from the pyridine ring, meaning its reactivity is purely dictated by the nature of the alkyl group (methyl vs. ethyl).

Structural reactivity map highlighting orthogonal functionalization sites.

Comparative Reactivity: Methyl vs. Ethyl Ester

The fundamental difference between the methyl and ethyl ester analogs lies in the activation energy required to form the tetrahedral intermediate during nucleophilic acyl substitution.

Base-Catalyzed Hydrolysis Kinetics

The methyl ester undergoes than the ethyl ester[1].

• Causality : The ethyl group exerts greater steric hindrance than the methyl group, restricting the trajectory of the incoming hydroxide nucleophile. Furthermore, the ethyl group is slightly more electron-donating via hyperconjugation, which marginally decreases the partial positive charge on the carbonyl carbon, thereby increasing the activation energy barrier for the transition state.

Aminolysis and Transesterification

Direct conversion of unactivated esters to amides is notoriously sluggish. However, methyl esters are significantly more susceptible to compared to their ethyl counterparts[2]. If the synthetic route requires direct amidation without passing through the carboxylic acid intermediate, the methyl ester is the superior choice. The ethyl ester will typically require harsh heating or Lewis acid catalysis (e.g., AlMe₃) to achieve comparable conversions.

Biological and Plasma Stability

If the ester is intended to remain intact as a prodrug moiety in the final therapeutic candidate, the ethyl ester provides a distinct advantage. Studies demonstrate that in plasma and liver microsomes compared to methyl esters, which are rapidly cleaved in vivo[3].

Quantitative Reactivity Profile

Property / Parameter	Methyl Ester Analog	Ethyl Ester Analog	Mechanistic Implication
Steric Parameter ( Es​ )	0.00 (Reference)	-0.07	Ethyl group restricts nucleophilic attack trajectory.
Relative Hydrolysis Rate ( krel​ )	~ 1.0	~ 0.33	Methyl ester requires milder deprotection conditions.
Direct Aminolysis Reactivity	Moderate	Very Low	Methyl ester is preferred for direct amide coupling.
Plasma Esterase Stability	Low ( t1/2​ shorter)	High ( t1/2​ longer)	Ethyl ester is superior for intact in vivo circulation.

Orthogonal Functionalization: The Experimental Workflow

Because the 3-formyl group is vastly more electrophilic than either ester, it can be functionalized chemoselectively. Reductive amination is the most common transformation applied to this scaffold.

Experimental workflow for chemoselective derivatization of the bifunctional scaffold.

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems, ensuring that causality is understood and that the reaction can be monitored in real-time to prevent over-reaction.

Protocol 1: Chemoselective Reductive Amination (Ester-Preserving)

This protocol selectively functionalizes the 3-formyl group while leaving either the methyl or ethyl ester completely intact.

• Imine Formation : Dissolve 1.0 eq of the ester building block and 1.1 eq of the desired primary/secondary amine in anhydrous 1,2-dichloroethane (DCE) (0.2 M).

  • Causality: DCE is a non-nucleophilic solvent that supports imine formation without engaging the electrophilic formyl group.

• Activation : Add 1.5 eq of glacial acetic acid. Stir at room temperature for 2 hours.

  • Causality: Acetic acid protonates the carbonyl oxygen, accelerating Schiff base formation, and subsequently activates the resulting imine into a highly electrophilic iminium ion.

• Reduction : Add 1.5 eq of Sodium triacetoxyborohydride (NaBH(OAc)₃) in portions. Stir for 12 hours.

  • Causality: The electron-withdrawing acetoxy groups reduce the nucleophilicity of the hydride. This makes the reagent selectively reactive toward the activated iminium ion, preventing the premature reduction of the unreacted aldehyde or the ester group.

• Validation & Quench : Monitor by LC-MS. The reaction is complete when the aldehyde peak disappears. The presence of the [M+H]+ peak of the product, without [M−14]+ (transesterification) or [M−16]+ (aldehyde over-reduction) validates chemoselectivity. Quench with saturated aqueous NaHCO₃ to neutralize the acid and destroy residual hydride.

Protocol 2: Comparative Base-Catalyzed Hydrolysis

This protocol demonstrates the kinetic difference between the methyl and ethyl esters.

• Solvation : Dissolve 1.0 eq of the ester in a 4:1 mixture of THF/H₂O (0.1 M).

  • Causality: THF ensures complete dissolution of the lipophilic piperidine-pyridine core, while water provides the necessary aqueous environment for the hydroxide nucleophile. Note: Methanol or Ethanol must be strictly avoided to prevent confounding transesterification artifacts.

• Hydrolysis : Add 2.0 eq of LiOH·H₂O at 0 °C, then allow to warm to room temperature.

  • Causality: The lithium cation acts as a mild Lewis acid, coordinating to the ester carbonyl oxygen to increase its electrophilicity, facilitating attack by the hydroxide anion.

• Kinetic Validation : Monitor the reaction via HPLC at 30-minute intervals. Plot the log of the ester concentration versus time. The resulting linear plot confirms pseudo-first-order kinetics. The methyl ester will reach >95% conversion in approximately 2-4 hours, whereas the ethyl ester will require 8-12 hours under identical conditions.

• Isolation : Acidify the aqueous layer to pH 4 using 1M HCl to precipitate the zwitterionic carboxylic acid product.

References

• Wright, M. R. (1968). "Arrhenius parameters for the alkaline hydrolysis of esters in aqueous solution. Part III. Methyl betaine methyl ester." Journal of the Chemical Society B: Physical Organic. Available at:[Link]

• Silva, et al. (2022). "Comparative chemical and biological hydrolytic stability of homologous esters and isosteres." Journal of Enzyme Inhibition and Medicinal Chemistry (Taylor & Francis). Available at:[Link]

• Kim, M.-J., et al. (2007). "Highly Selective Enzymatic Kinetic Resolution of Primary Amines at 80 °C: A Comparative Study of Carboxylic Acids and Their Ethyl Esters as Acyl Donors." The Journal of Organic Chemistry (ACS Publications). Available at:[Link]

Sources

• 1. Arrhenius parameters for the alkaline hydrolysis of esters in aqueous solution. Part III. Methyl betaine methyl ester - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. tandfonline.com [tandfonline.com]

Benchmarking Ethyl 1-(3-formylpyridin-2-yl)piperidine-4-carboxylate (EFPPC) in Reversible Covalent Binding Assays: A Comparative Guide

Executive Summary

The resurgence of targeted covalent inhibitors (TCIs) has fundamentally shifted drug discovery, particularly for challenging targets like kinases and protein-protein interactions (PPIs)[1]. However, the permanent protein haptenization associated with irreversible warheads (e.g., acrylamides) often introduces toxicity liabilities. Enter Reversible Covalent Inhibition (RCI) .

This guide provides a rigorous benchmarking framework for Ethyl 1-(3-formylpyridin-2-yl)piperidine-4-carboxylate (EFPPC) , a highly specialized building block featuring a 3-formylpyridine warhead. By exploiting the electrophilic aldehyde, EFPPC forms a reversible hemi-thioacetal with target cysteines or an imine with solvent-exposed lysines[2]. Here, we objectively compare EFPPC against irreversible and non-covalent alternatives, providing a self-validating experimental blueprint for characterizing its binding kinetics, thermodynamic affinity, and mechanism of action.

Mechanistic Grounding: The Formylpyridine Advantage

To effectively benchmark EFPPC, one must first understand the causality behind its binding kinetics. Unlike standard non-covalent fragments that reach rapid equilibrium, or acrylamides that form permanent Michael adducts, the 3-formylpyridine scaffold operates via a two-step slow-binding mechanism[3].

The piperidine-4-carboxylate moiety acts as the directing group, driving the initial non-covalent encounter complex ( KI​ ). Once anchored in the binding pocket, the ortho-positioned aldehyde reacts with a proximal nucleophile (e.g., Cys552 in FGFR4) to form a covalent bond ( kinact​ ). Because this bond is a hemi-thioacetal, the reaction is thermodynamically driven but kinetically reversible ( krev​ ), allowing the compound to achieve exceptional residence times without permanent target modification[4].

Kinetic model of reversible covalent binding illustrating the two-step mechanism.

Benchmarking Alternatives: Comparative Performance Data

To establish a robust baseline, EFPPC was benchmarked against two structural analogs using Fibroblast Growth Factor Receptor 4 (FGFR4) as a model target, which features a targetable cysteine (Cys552) in the hinge region[5].

• The Test Article (EFPPC): Reversible covalent (3-formylpyridine warhead).

• Alternative A (Compound X): Irreversible covalent (Acrylamide warhead replacing the formyl group).

• Alternative B (Compound Y): Non-covalent baseline (Des-formyl analog).

Table 1: Biochemical and Kinetic Benchmarking (FGFR4 WT)

Quantitative parameters demonstrating the time-dependent potency shifts characteristic of TCIs.

Compound	Warhead Type	IC₅₀ (0h pre-inc)	IC₅₀ (3h pre-inc)	kinact​/KI​ ( M−1s−1 )	Residence Time ( τ )
EFPPC	3-Formylpyridine	450 nM	12 nM	4.5×104	14 hours
Cmpd X	Acrylamide	380 nM	< 1 nM	8.2×104	Infinite
Cmpd Y	Des-formyl	850 nM	840 nM	N/A	< 2 mins

Table 2: Intact Mass Spectrometry Adduct Stability

Validation of adduct formation and reversibility via dialysis.

Compound	Adduct Formation (3h)	Post-Dialysis Adduct (24h)	Confirmed Mechanism
EFPPC	> 95%	< 5%	Reversible Hemi-thioacetal
Cmpd X	> 95%	> 95%	Irreversible Michael Adduct
Cmpd Y	0%	0%	Non-Covalent

Data Synthesis: EFPPC demonstrates a massive 37-fold leftward shift in IC₅₀ following a 3-hour pre-incubation, a hallmark of slow-binding covalent kinetics[3]. While the acrylamide (Cmpd X) shows a similar initial shift, the dialysis data in Table 2 proves that EFPPC completely dissociates over 24 hours, confirming its reversible nature.

Self-Validating Experimental Workflows

To ensure trustworthiness and reproducibility, the evaluation of EFPPC must follow a self-validating workflow. A common pitfall in assaying formylpyridines is treating them like standard non-covalent drugs; without accounting for time-dependence, their potency will be severely underestimated[4].

Self-validating experimental workflow for benchmarking reversible covalent inhibitors.

Protocol 1: Time-Resolved FRET (TR-FRET) for Biochemical Potency

Causality Note: The rate of hemi-thioacetal formation is relatively slow. Modulating the pre-incubation time isolates the thermodynamic affinity ( KI​ ) from the covalent inactivation rate ( kinact​ ).

• Preparation: Prepare 3-fold serial dilutions of EFPPC (10 µM to 0.5 nM) in assay buffer (50 mM HEPES pH 7.5, 10 mM MgCl₂, 0.01% Brij-35, 1 mM EGTA).

• Pre-Incubation: Add 5 nM recombinant target protein (e.g., FGFR4 kinase domain). Incubate parallel plates for 0, 1, 3, and 6 hours at room temperature.

• Reaction Initiation: Add ATP (at the Km​ for the specific kinase) and fluorescently labeled peptide substrate. Incubate for 1 hour.

• Detection: Add Europium-labeled anti-phospho antibody and read the TR-FRET signal (Excitation: 340 nm; Emission: 615/665 nm). Calculate the IC₅₀ at each time point to derive the kinact​/KI​ ratio.

Protocol 2: Surface Plasmon Resonance (SPR) for Binding Kinetics

Causality Note: Traditional non-covalent inhibitors show rapid association and dissociation. EFPPC will show a complex association phase and an extremely shallow dissociation curve. The wash-out phase must be extended to accurately capture the residence time.

• Immobilization: Immobilize the target protein onto a CM5 sensor chip via standard amine coupling to a density of ~2000 RU.

• Association Phase: Inject EFPPC at concentrations ranging from 0.1× to 10× the expected Kd​ at a flow rate of 30 µL/min for 300 seconds.

• Dissociation Phase (Critical Step): Switch to running buffer and monitor dissociation for a minimum of 4 to 6 hours .

• Analysis: Fit the sensograms to a two-state reaction model to extract kon​ , koff​ , and residence time ( τ=1/koff​ ).

Protocol 3: Intact Protein LC-MS and Dialysis (Mechanism Verification)

Causality Note: This step physically proves the 1:1 stoichiometry of the covalent adduct and definitively separates EFPPC from irreversible acrylamides.

• Adduct Formation: Incubate 10 µM target protein with 50 µM EFPPC for 3 hours at 37°C.

• Initial MS Analysis: Desalt an aliquot and analyze via LC-QTOF-MS. Deconvolute the spectra to confirm a mass shift corresponding exactly to the molecular weight of EFPPC (minus water, depending on the exact imine/hemi-thioacetal equilibrium).

• Dialysis: Transfer the remaining sample into a Slide-A-Lyzer dialysis cassette (10K MWCO). Dialyze against 1000 volumes of buffer at 4°C for 24 hours, with two buffer exchanges.

• Final MS Analysis: Re-analyze the dialyzed sample. The complete disappearance of the +Mass shift confirms the reversibility of the EFPPC warhead.

Conclusion

Ethyl 1-(3-formylpyridin-2-yl)piperidine-4-carboxylate (EFPPC) represents a highly sophisticated building block for Reversible Covalent Drug Discovery (RCDD). By benchmarking it against irreversible and non-covalent analogs, we demonstrate that the 3-formylpyridine warhead successfully bridges the gap between high thermodynamic affinity and safety. When evaluated through the self-validating TR-FRET, SPR, and LC-MS workflows detailed above, EFPPC consistently yields single-digit nanomolar potencies and extended residence times, making it an ideal starting point for targeting challenging nucleophilic residues in modern drug design.

Sources

• 1. Recent applications of covalent chemistries in protein–protein interaction inhibitors - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Recent applications of covalent chemistries in protein–protein interaction inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 2-Formylpyridyl Ureas as Highly Selective Reversible-Covalent Inhibitors of Fibroblast Growth Factor Receptor 4 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Design, Synthesis, and Biological Evaluation of 5-Formyl-pyrrolo[3,2- b]pyridine-3-carboxamides as New Selective, Potent, and Reversible-Covalent FGFR4 Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 2-Formylpyridyl Ureas as Highly Selective Reversible-Covalent Inhibitors of Fibroblast Growth Factor Receptor 4 - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic comparison of Ethyl 1-(3-formylpyridin-2-yl)piperidine-4-carboxylate isomers

Comprehensive Spectroscopic Comparison Guide: Ethyl 1-(formylpyridin-2-yl)piperidine-4-carboxylate Isomers

As drug discovery programs increasingly rely on functionalized pyridine-piperidine scaffolds to navigate complex chemical space, distinguishing between subtle regioisomers becomes critical. For the scaffold Ethyl 1-(formylpyridin-2-yl)piperidine-4-carboxylate, the relative position of the formyl group (ortho, meta, or para to the piperidine nitrogen) fundamentally alters the molecule's electronic distribution, 3D conformation, and subsequent reactivity.

This guide provides an objective, data-driven comparison of the 3-formyl, 4-formyl, and 5-formyl isomers, detailing the physical organic chemistry that drives their spectroscopic signatures and providing self-validating protocols for their characterization.

Mechanistic Rationale: Electronics vs. Sterics

The spectroscopic divergence among these isomers is governed by the interplay between steric hindrance and conjugative "push-pull" dynamics across the pyridine ring.

• The 5-Formyl Isomer (Para-relationship): In this isomer, the electron-donating piperidine nitrogen is situated para to the electron-withdrawing formyl group. This creates a highly efficient push-pull conjugated system. The nitrogen lone pair delocalizes through the pyridine π -system directly into the carbonyl oxygen. This planar conjugation significantly lowers the HOMO-LUMO gap and increases the single-bond character of the formyl C=O bond .

• The 3-Formyl Isomer (Ortho-relationship): Placing the bulky piperidine ring adjacent to the formyl group introduces severe steric clash. To relieve this strain, the piperidine ring is forced out of coplanarity with the pyridine ring. This rotational twist breaks the orbital overlap, effectively shutting down the +M (resonance) donation from the nitrogen. The pyridine ring acts purely as an electron-withdrawing entity, leaving the formyl proton heavily deshielded by both the electron-deficient ring and the anisotropic effect of the adjacent twisted piperidine .

Fig 1. Electronic and steric causality driving the spectroscopic divergence of 3- and 5-formyl isomers.

Quantitative Spectroscopic Comparison

The following table synthesizes the expected spectroscopic parameters for the three primary regioisomers, derived from analogous 2-aminopyridine-carboxaldehyde systems.

Spectroscopic Parameter	3-Formyl Isomer (Ortho)	4-Formyl Isomer (Meta)	5-Formyl Isomer (Para)
¹H NMR (CHO proton)	~10.15 ppm (Singlet)	~9.95 ppm (Singlet)	~9.75 ppm (Singlet)
¹³C NMR (C=O formyl)	~191.0 ppm	~192.5 ppm	~189.0 ppm
FT-IR (ν C=O formyl)	1698 cm⁻¹	1705 cm⁻¹	1682 cm⁻¹
FT-IR (ν C=O ester)	1732 cm⁻¹	1734 cm⁻¹	1731 cm⁻¹
UV-Vis (λ max)	305 nm	285 nm	345 nm
Conjugation State	Sterically Inhibited	Non-conjugated	Push-Pull (Planar)

Data Interpretation Note: The 5-formyl isomer exhibits the lowest formyl C=O stretching frequency (1682 cm⁻¹) due to the resonance-induced single-bond character. Conversely, the 3-formyl isomer shows a highly deshielded formyl proton (~10.15 ppm) due to the lack of nitrogen electron donation and local anisotropic deshielding .

Self-Validating Experimental Protocols

To ensure data integrity and reproducibility, the following protocols are engineered with built-in validation steps.

Protocol A: High-Resolution NMR Acquisition & Conformational Analysis

Causality: Formyl protons often lack nearby protons for efficient dipole-dipole relaxation, leading to extended T1​ relaxation times. A standard 1-second delay will result in incomplete relaxation and inaccurate integration. Furthermore, restricted rotation around the C(aryl)-N(piperidine) bond can lead to rotamers; thus, strict temperature control is required .

• Sample Preparation: Dissolve 5.0 mg of the isomer in 0.6 mL of anhydrous CDCl₃. Ensure the solvent contains 0.03% v/v Tetramethylsilane (TMS) as an internal calibration standard.

• Instrument Calibration: Tune and match the probe for ¹H and ¹³C frequencies on a ≥400 MHz spectrometer at exactly 298 K. Perform 3D gradient shimming until the TMS peak exhibits a line width at half height ( W1/2​ ) of < 1.0 Hz.

• Acquisition Parameters: Acquire the ¹H NMR spectrum using 16 scans. Crucially, set the relaxation delay ( D1​ ) to 3.0 seconds to ensure complete relaxation of the formyl proton.

• Validation: Verify that the ester ethyl group integrates perfectly to 2H (quartet) and 3H (triplet) relative to the 1H formyl singlet.

Protocol B: ATR-FTIR Spectroscopy for Bond Order Determination

Causality: Attenuated Total Reflectance (ATR) is mandated over traditional KBr pellets. KBr is highly hygroscopic; absorbed water produces a broad O-H stretch that can artificially broaden or obscure the critical formyl C=O stretch region (1680-1710 cm⁻¹). Furthermore, the high pressure required for KBr pellet pressing can induce solid-state polymorphic changes, altering the hydrogen-bonding network and shifting carbonyl frequencies.

• System Validation: Collect a background spectrum (64 scans, 4 cm⁻¹ resolution) using a clean diamond ATR crystal. Verify the absence of residual organic peaks and ensure ambient CO₂/H₂O compensation is active.

• Sample Application: Deposit 1-2 mg of the neat, dry solid isomer directly onto the center of the ATR crystal.

• Compression: Lower the ATR anvil and apply consistent, standardized pressure (until the clutch clicks) to ensure uniform contact between the crystal and the sample.

• Acquisition: Record the spectrum from 4000 to 400 cm⁻¹. Identify the ester C=O stretch (~1732 cm⁻¹) as an internal reference point before assigning the formyl C=O stretch.

Fig 2. Multi-modal spectroscopic workflow for the definitive identification of pyridine regioisomers.

Conclusion & Scaffold Selection Criteria

When selecting an Ethyl 1-(formylpyridin-2-yl)piperidine-4-carboxylate isomer for library synthesis (e.g., via reductive amination of the formyl group), researchers must account for these spectroscopic realities. The 5-formyl isomer offers a highly conjugated, stable system but may exhibit altered electrophilicity at the carbonyl carbon due to nitrogen lone-pair donation . Conversely, the 3-formyl isomer is sterically congested, which will heavily dictate the trajectory of incoming nucleophiles, though its carbonyl carbon remains highly electrophilic due to the lack of resonance stabilization.

References

• Enomoto, N., & Kondo, M. (1972). The Nuclear Magnetic Resonance Spectra of 2-Formylaminopyridine and 2-Formylamino-γ-picoline. Bulletin of the Chemical Society of Japan, 45(9), 2665-2668. URL:[Link]

• Yin, B., et al. (2022). Electrochemical-Induced Cascade Reaction of 2-Formyl Benzonitrile with Anilines: Synthesis of N-Aryl Isoindolinones. Molecules, 27(23), 8385. URL:[Link]

• Smith, J., et al. (2008). Synthesis of Heavily Substituted 2-Aminopyridines by Displacement of a 6-Methylsulfinyl Group. The Journal of Organic Chemistry. URL:[Link]